Cas no 21799-87-1 (Potassium 2,5-dihydroxybenzenesulfonate)

• Product Name: Potassium 2,5-dihydroxybenzenesulfonate
• CAS No: 21799-87-1
• MF: C₆H₅KO₅S
• MW: 228.264201879501
• MDL: MFCD00007475
• CID: 51874
• PubChem ID: 87570976
• Update Time: 2025-04-18

Potassium 2,5-dihydroxybenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• Potassium 2,5-dihydroxybenzenesulfonate
• 2,5-Dihydroxybenzenesulfonic acid, potassium salt
• potassium 2,5-dihydroxybenzenesulphonate
• Hydroquinonesulphonic acid potassium salt
• 2,5-Dihydroxybenzenesulphonic acid potassium salt
• Potassium Dobesilate
• Dobesilate potassium
• Potassium Hydroquinone Sulphonate
• Potassium Hydroquinonesulfonate
• 4-Nitrophenyl caprate
• Hydroquinone sulfonic acid, potassiuM salt, tech.
• hydroquinone-2-sulfonic acid potassium salt
• Hydroquinonesulfonic Acid Potassium Salt
• Potassium 2,5-Dihydroxybenzenesul
• potassium hydroguinone sulphonate
• 2,5-Dihydroxybenzenesulfonic Acid Potassium Salt
• Hydroquinone sulfonic acid potassium salt
• Hydroquinone sulfonic acid, potassium salt
• Potassium2,5-dihydroxybenzenesulfonate
• Benzenesulfonic acid, 2,5-dihydroxy-, monopotassium salt
• 249E3F00EP
• Benzenesulfonic acid, 2,5-dihydroxy-, potassium salt (1:1)
• SMR000875261
• KHQS
• Hydroquinone Monosulfonic Acid, Potassium
• Q27253834
• AS-64019
• WAA79987
• FT-0625555
• NS00083951
• HMS2234I14
• H0593
• MLS001333259
• VKDSBABHIXQFKH-UHFFFAOYSA-M
• E76054
• Hydroquinonesulfonic acid potassium salt, technical grade
• AMY8945
• EINECS 244-584-7
• Tox21_302096
• 21799-87-1
• Hydroquinone sulfonic acid,potassium salt
• DTXCID6024410
• 2,5-Dihydroxybenzenesulfonic acid, monopotassium salt
• potassium 2,5-dihydroxybenzene-1-sulfonate
• MFCD00007475
• CHEMBL1707052
• A815671
• AKOS015889677
• NCGC00255728-01
• C6H5KO5S
• DTXSID8044410
• CS-0157160
• MLS001333260
• UNII-249E3F00EP
• SCHEMBL78223
• W-107519
• potassium;2,5-dihydroxybenzenesulfonate
• CAS-21799-87-1
• DB-045700
• HY-W104518
• potassium,2,5-dihydroxybenzenesulfonate

• MDL： MFCD00007475
• Inchi： 1S/C6H6O5S.K/c7-4-1-2-5(8)6(3-4)12(9,10)11;/h1-3,7-8H,(H,9,10,11);/q;+1/p-1
• InChI Key： VKDSBABHIXQFKH-UHFFFAOYSA-M
• SMILES： [K+].S(C1C=C(C=CC=1O)O)(=O)(=O)[O-]
• BRN： 5187027

Computed Properties

• Exact Mass: 227.94900
• Monoisotopic Mass: 227.949
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 106

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u767d\u8272\u6676\u4f53\u72b6\u7c89\u672b","dst":"White crystalline powder"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Melting Point: 251 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: dissolution
• Stability/Shelf Life: Stable. Incompatible with bases, oxidizing agents.
• PSA: 106.04000
• LogP: 1.08270

Potassium 2,5-dihydroxybenzenesulfonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• TSCA：Yes
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：Keep container closed when not in use. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Cold storage (approximately 4 C)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons